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Compound of Interest

Compound Name: 3-Methyl-4-nitrobenzoic acid

Cat. No.: B051838 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Methyl-4-nitrobenzoic Acid

Introduction
3-Methyl-4-nitrobenzoic acid, with the CAS number 3113-71-1, is an aromatic carboxylic acid

that serves as a crucial intermediate in the synthesis of various pharmaceuticals and dyes.[1]

[2] Its molecular structure, featuring a benzoic acid backbone substituted with both a methyl

and a nitro group, imparts unique physical and chemical properties that are critical for its

application in research and development.[3] This technical guide provides a comprehensive

overview of the core physical properties of 3-Methyl-4-nitrobenzoic acid, complete with

experimental protocols for their determination and logical diagrams to illustrate key concepts

and workflows.

Molecular and Chemical Identity
IUPAC Name: 3-methyl-4-nitrobenzoic acid

Synonyms: 4-Nitro-m-toluic acid, Benzoic acid, 3-methyl-4-nitro-[4]

Molecular Formula: C₈H₇NO₄[4][5]

Molecular Weight: 181.15 g/mol [4][5]

Appearance: Appears as needles or an off-white to yellowish or light brown powder or

crystalline solid.[3][4][5][6]
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Quantitative Physical Properties
The key physical properties of 3-Methyl-4-nitrobenzoic acid are summarized in the table

below for easy reference and comparison.

Property Value Source

Melting Point 214-221 °C [4]

216-218 °C [6][7][8]

421 to 424 °F (216 to 218 °C) [5]

Boiling Point 314.24°C (rough estimate) [6][7]

356.0±30.0 °C at 760 mmHg [8]

Density 1.3790 g/cm³ [3]

1.4283 (rough estimate) [7]

pKa 3.49±0.10 (Predicted) [9]

Water Solubility < 1 mg/mL at 72 °F (22 °C) [5]

<0.1 g/100 mL at 22 ºC [1][10]

Solubility Profile
3-Methyl-4-nitrobenzoic acid is a compound with limited solubility in water but shows

improved solubility in polar organic solvents.[3][10] The presence of the polar carboxylic acid

group allows for hydrogen bonding, contributing to its solubility in solvents like ethanol and

methanol.[3] Conversely, its aromatic ring structure leads to some non-polar character. As is

common with many organic acids, its solubility is expected to increase with a rise in

temperature.[3] The compound is generally insoluble in cold water but will dissolve in alkaline

aqueous solutions due to the formation of a salt.[6][10]

Experimental Protocols
Detailed methodologies for determining the key physical properties of 3-Methyl-4-nitrobenzoic
acid are provided below.
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Melting Point Determination
The melting point is a critical indicator of a compound's purity.[11] A sharp melting range

typically signifies a high degree of purity, whereas a broad melting range often indicates the

presence of impurities.[11]

Protocol: Capillary Method[12][13][14]

Sample Preparation: Ensure the 3-Methyl-4-nitrobenzoic acid sample is completely dry

and in a fine powdered form.[14]

Capillary Tube Loading: Introduce a small amount of the powdered sample into a capillary

tube (sealed at one end) to a height of 1-2 mm.[12] Pack the sample tightly by tapping the

tube or dropping it through a longer glass tube.[12][13]

Apparatus Setup: Place the loaded capillary tube into a melting point apparatus.[13]

Heating: Heat the sample rapidly to a temperature approximately 15-20°C below the

expected melting point (around 216°C).

Determination: Decrease the heating rate to 1-2°C per minute.[11]

Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of the melting range) and the temperature at which the entire sample becomes

liquid (the end of the melting range).[11]

Solubility Determination
Determining the solubility provides insight into the compound's behavior in various solvent

systems, which is crucial for applications in drug formulation and reaction chemistry.

Protocol: Shake-Flask Method[15]

Preparation: Add an excess amount of solid 3-Methyl-4-nitrobenzoic acid to a known

volume of the desired solvent (e.g., water, ethanol) in a flask.

Equilibration: Seal the flask and agitate it at a constant, controlled temperature for a sufficient

period (e.g., 24-48 hours) to ensure equilibrium is reached.
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Phase Separation: Cease agitation and allow any undissolved solid to settle. If necessary,

centrifuge or filter the solution to separate the saturated liquid phase from the solid.

Analysis: Carefully withdraw a known volume of the clear, saturated solution.

Quantification: Determine the concentration of the dissolved 3-Methyl-4-nitrobenzoic acid
in the aliquot using a suitable analytical method, such as UV-Vis spectroscopy or HPLC. The

solubility is then expressed as mass per unit volume (e.g., mg/mL).

pKa Determination
The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For 3-
Methyl-4-nitrobenzoic acid, this value is critical for understanding its behavior in physiological

and chemical systems.

Protocol: Potentiometric Titration[16][17]

Solution Preparation: Accurately weigh a sample of 3-Methyl-4-nitrobenzoic acid and

dissolve it in a suitable solvent (e.g., a water-cosolvent mixture if solubility is low) to create a

solution of known concentration (e.g., 0.01 M).

Titration Setup: Calibrate a pH meter using standard buffers. Place the sample solution in a

beaker with a magnetic stirrer and immerse the pH electrode.

Titration: Slowly add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small,

precise increments from a burette.

Data Collection: Record the pH of the solution after each addition of the titrant, allowing the

reading to stabilize.

Analysis: Plot the recorded pH values against the volume of titrant added. The pKa is the pH

at the half-equivalence point, which corresponds to the midpoint of the steepest part of the

titration curve (the inflection point).[17][18]

Visualizations
The following diagrams, created using the DOT language, illustrate the relationships between

the physical properties of 3-Methyl-4-nitrobenzoic acid and the workflows for their
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experimental determination.
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Logical relationship of 3-Methyl-4-nitrobenzoic acid's properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b051838?utm_src=pdf-body-img
https://www.benchchem.com/product/b051838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Dry,
Powdered Sample

Load Sample into
Capillary Tube (1-2mm)

Place Tube in
Melting Point Apparatus

Heat Rapidly to
~20°C Below MP

Reduce Heating Rate
to 1-2°C / min

Observe Sample

Record Start and End
Temperatures of Melting

End

Click to download full resolution via product page

Experimental workflow for melting point determination.
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Experimental workflow for solubility determination.
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Workflow for pKa determination via potentiometric titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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